Cas no 946204-40-6 (N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide)

• Product Name: N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• CAS No: 946204-40-6
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 6576351
• Update Time: 2025-05-27

N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• N-[4-[2-(3,4-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide

• Inchi： 1S/C22H23N3O4S/c1-13-5-6-16(7-14(13)2)23-20(26)10-17-12-30-22(24-17)25-21(27)15-8-18(28-3)11-19(9-15)29-4/h5-9,11-12H,10H2,1-4H3,(H,23,26)(H,24,25,27)
• InChI Key： NPVXYXAMRSPMAE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=C(C)C(C)=C2)=O)=CS1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

Comprehensive Overview of N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide (CAS No. 946204-40-6)

N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide (CAS No. 946204-40-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both dimethoxybenzamide and dimethylphenyl moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in thiazole-based compounds due to their role in modulating cellular processes. Researchers have explored the potential of N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide in areas such as kinase inhibition and receptor binding, which are critical in the treatment of various diseases. Its carbamoylmethyl group, in particular, has been studied for its ability to enhance molecular interactions with biological targets, making it a valuable scaffold in medicinal chemistry.

The compound's CAS No. 946204-40-6 is frequently searched in academic databases and patent literature, reflecting its relevance in ongoing research. One of the key questions users often ask is, "What are the potential applications of this compound in drug discovery?" Studies suggest that its structural complexity allows for selective binding to proteins involved in inflammation and proliferation, positioning it as a potential lead compound for anti-inflammatory or anti-proliferative therapies. Additionally, its dimethoxybenzamide component has been linked to improved bioavailability, a critical factor in pharmaceutical development.

Another hot topic surrounding N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is its synthesis and optimization. Researchers are actively investigating scalable and cost-effective methods to produce this compound, given its potential commercial and therapeutic value. The thiazol-2-yl ring, a hallmark of its structure, is often modified to enhance stability or activity, leading to derivatives with improved pharmacological profiles. This aligns with the broader trend in structure-activity relationship (SAR) studies, where small structural changes can significantly impact a compound's efficacy.

From an SEO perspective, terms like "thiazole derivatives in medicine", "CAS 946204-40-6 applications", and "dimethoxybenzamide synthesis" are frequently queried, highlighting the need for detailed, accessible information on this compound. Its potential role in personalized medicine and targeted therapy further elevates its profile, as these are among the most discussed topics in contemporary healthcare. By understanding the compound's mechanism of action and optimizing its properties, scientists aim to address unmet medical needs while minimizing side effects.

In conclusion, N-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide represents a fascinating area of research at the intersection of chemistry and biology. Its multifaceted applications, from drug discovery to biochemical probing, underscore its importance in modern science. As investigations continue, this compound may pave the way for innovative treatments, solidifying its place in the ever-evolving landscape of pharmaceutical innovation.